Cas no 893615-28-6 (5-Amino-4-bromo-2-fluorobenzonitrile)

• Product Name: 5-Amino-4-bromo-2-fluorobenzonitrile
• CAS No: 893615-28-6
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD11977386
• CID: 706886
• PubChem ID: 53415061
• Update Time: 2025-06-08

5-Amino-4-bromo-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-fluorobenzonitrile
• Benzonitrile, 5-amino-4-bromo-2-fluoro
• Benzonitrile, 5-amino-4-bromo-2-fluoro-
• AS05775
• FCH1408889
• CM12906
• AM83258
• AX8236590
• Z5293
• ST24023828
• A843145
• 5-azanyl-4-bromanyl-2-fluoranyl-benzenecarbonitrile
• 5-Amino-4-bromo-2-fluorobenzonitrile (ACI)
• CS-0113052
• SY022923
• DS-2484
• Benzonitrile,5-amino-4-bromo-2-fluoro-
• MFCD11977386
• AKOS016004758
• SCHEMBL22637057
• XH0701
• DB-397946
• 893615-28-6
• DTXSID50696937

• MDL： MFCD11977386
• Inchi： 1S/C7H4BrFN2/c8-5-2-6(9)4(3-10)1-7(5)11/h1-2H,11H2
• InChI Key： OEUSZURPQIOSCD-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=CC(Br)=C(N)C=1

Computed Properties

• Exact Mass: 213.954
• Monoisotopic Mass: 213.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 314.2±37.0 °C at 760 mmHg
• Flash Point: 143.8±26.5 °C

5-Amino-4-bromo-2-fluorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Amino-4-bromo-2-fluorobenzonitrile

5-Amino-4-Bromo-2-Fluorobenzonitrile: A Comprehensive Overview

5-Amino-4-bromo-2-fluorobenzonitrile (CAS No. 893615-28-6) is a versatile organic compound with a unique combination of functional groups, making it a valuable molecule in various fields of chemistry and materials science. This compound is characterized by its benzene ring structure, which is substituted with an amino group (-NH2) at position 5, a bromine atom (Br) at position 4, and a fluorine atom (F) at position 2. Additionally, the benzene ring is further substituted with a nitrile group (-CN) at position 1. This substitution pattern imparts distinct chemical and physical properties to the molecule, rendering it suitable for diverse applications.

The synthesis of 5-amino-4-bromo-2-fluorobenzonitrile involves a series of carefully designed reactions to introduce the desired substituents onto the benzene ring. Typically, this process begins with the bromination of an amino-substituted benzene derivative, followed by fluorination and subsequent nitrile group introduction. The exact synthetic pathway may vary depending on the starting materials and the specific conditions employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing environmental impact.

One of the most notable applications of 5-amino-4-bromo-2-fluorobenzonitrile is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer, inflammation, and infectious disorders. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore a wide range of biological activities. For instance, the amino group can act as a nucleophile in coupling reactions, while the nitrile group can be converted into other functional groups such as amides or esters to enhance bioavailability.

Recent studies have highlighted the potential of 5-amino-4-bromo-2-fluorobenzonitrile in materials science, particularly in the development of advanced materials for electronic applications. The compound's electronic properties make it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its use in nanotechnology applications.

In addition to its practical applications, 5-amino-4-bromo-2-fluorobenzonitrile has also been extensively studied for its unique reactivity under various reaction conditions. For example, its susceptibility to nucleophilic aromatic substitution reactions has been exploited in designing novel synthetic pathways for complex molecules. The bromine atom at position 4 acts as an excellent leaving group under specific conditions, facilitating substitution reactions with a variety of nucleophiles. This property has been particularly useful in constructing heterocyclic compounds with intricate architectures.

The physical properties of 5-amino-4-bromo-2-fluorobenzonitrile are also worth noting. It is typically a crystalline solid with a melting point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in solution-phase reactions. However, its limited solubility in water restricts its direct application in aqueous systems unless appropriate solubilizing agents are employed.

From an environmental perspective, understanding the fate and behavior of 5-amino-4-bromo-2-fluorobenzonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, under specific microbial or enzymatic catalysis, it can be transformed into less toxic metabolites. These findings underscore the importance of proper waste management practices when handling such compounds to minimize their environmental footprint.

In conclusion, 5-amino-4-bromo-2-fluorobenzonitrile (CAS No. 893615-28-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups enables diverse chemical transformations and applications ranging from pharmaceuticals to advanced materials science. As research continues to uncover new aspects of its reactivity and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.